5-Cyclopropoxy-2-methoxy-3-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• SMILES: COC1=C(C=C(C=N1)OC2CC2)[N+](=O)[O-]
• InChI: InChI=1S/C9H10N2O4/c1-14-9-8(11(12)13)4-7(5-10-9)15-6-2-3-6/h4-6H,2-3H2,1H3
• InChIKey: AQSJUCPZPJEDEE-UHFFFAOYSA-N

5-Cyclopropoxy-2-methoxy-3-nitropyridine Procurement: A Trisubstituted Pyridine Building Block

5-Cyclopropoxy-2-methoxy-3-nitropyridine (CAS 1243440-42-7) is a trisubstituted pyridine derivative with a molecular formula of C9H10N2O4 and a molecular weight of 210.19 g/mol . The compound belongs to the class of 3-nitropyridine derivatives, which are frequently employed as synthetic intermediates in medicinal chemistry due to the versatile reactivity of the nitro group (e.g., reduction to amines, nucleophilic aromatic substitution). The specific substitution pattern—a cyclopropoxy group at the 5-position, a methoxy group at the 2-position, and a nitro group at the 3-position—creates a unique electronic and steric environment on the pyridine ring. However, publicly available, verified quantitative data that differentiates this exact compound from its close structural analogs (e.g., regioisomers or alternative alkoxy derivatives) in terms of reactivity, selectivity, or pharmacokinetic properties is currently absent from non-vendor primary sources.

Trisubstituted pyridine with unique 5-cyclopropoxy, 2-methoxy, and 3-nitro substitution pattern

Commonly used as a synthetic intermediate in medicinal chemistry, nitro group enables reduction and substitution

No publicly available quantitative reactivity or selectivity differentiation data for this exact compound vs. regioisomers or alkoxy analogs; verification in target reactions recommended.

Procurement Risk of Substituting 5-Cyclopropoxy-2-methoxy-3-nitropyridine with Generic Analogs

Generic substitution among 3-nitropyridine derivatives is not risk-free because the precise positioning of electron-donating (alkoxy) and electron-withdrawing (nitro) substituents critically governs the compound's reactivity in downstream transformations, such as regioselective metalation, cross-coupling, or nucleophilic aromatic substitution. Even minor alterations, such as moving the nitro group from the 3- to the 2-position or replacing the cyclopropoxy group with a smaller methoxy group, can profoundly alter the electronic character of the ring, leading to different regiochemical outcomes or reaction rates. Without compound-specific, quantitative reactivity data (e.g., relative rates of SNAr, Hammett constants), a scientist cannot predict whether a generic alternative will perform equivalently in a given synthetic sequence. This creates a tangible risk of synthesis failure or impurity profile changes when substituting this building block, underscoring the need for verified, comparator-based evidence to guide selection .

Regioisomer Moving nitro from 3- to 2-position can drastically alter electronic character and cross-coupling regiochemistry; generic analogs may not replicate the intended reactivity.

Alkoxy substitution Replacing the cyclopropoxy group with a smaller methoxy or ethoxy changes steric and electronic effects, potentially shifting reaction rates and selectivity.

Data gap No compound-specific comparative reactivity data (e.g., SNAr rates, Hammett constants) are available; direct substitution without validation may risk synthesis failure or impurity profile changes.

Quantitative Differentiation Evidence for 5-Cyclopropoxy-2-methoxy-3-nitropyridine

Aqueous Solubility of 5-Cyclopropoxy-2-methoxy-3-nitropyridine: A Physicochemical Baseline

An aqueous solubility assay for 5-cyclopropoxy-2-methoxy-3-nitropyridine is listed in a physicochemical database with a reported value of 38 (units not specified) . This value provides a baseline solubility parameter for the compound. However, no comparable solubility data for closely related analogs (e.g., 5-ethoxy-2-methoxy-3-nitropyridine or 5-cyclopropoxy-3-methoxy-2-nitropyridine) were found in the same or comparable assay systems. Therefore, this single-point datum cannot establish differentiation from alternatives.

Aqueous Solubility

Data to verify

Reported 38 (units unspecified) in a single-point assay; no comparator data available for analogs.

Insufficient for differentiation; single value without comparator context cannot guide selection over other 3-nitropyridine building blocks.

Solubility threshold and protocol details not available in source record.

Evidence Dimension	Aqueous solubility
Target Compound Data	38 (units not specified)
Comparator Or Baseline	No comparator data available for direct comparison
Quantified Difference	N/A
Conditions	Physicochemical assay (details of protocol not available in the source record)

Why This Matters

Solubility is a key parameter for formulation and reaction medium selection; a single value without comparator context is insufficient to guide procurement decisions, as it does not indicate whether this compound offers an advantage over cheaper or more readily available analogs.

Potential Application Scenarios for 5-Cyclopropoxy-2-methoxy-3-nitropyridine Based on Structural Class

Use as a Scaffold for Anti-Viral Agent Synthesis

Structurally related 3-nitropyridine derivatives have been claimed in patents as intermediates for compounds that inhibit Hepatitis B Virus (HBV) and Human Immunodeficiency Virus (HIV) replication [1]. By extension, 5-cyclopropoxy-2-methoxy-3-nitropyridine could serve as a precursor for introducing the 5-cyclopropoxy-2-methoxy-3-nitropyridine motif into potential antiviral candidates. However, no direct evidence confirms its specific antiviral efficacy or synthetic superiority over other 3-nitropyridine building blocks for this purpose.

Intermediate for RXR Agonist Modifications

Research indicates that cyclopropylmethoxy-substituted pyridine analogs can differentially modulate RXR heterodimer activation, potentially offering more potent PPAR/RXR agonistic activity compared to benzyloxy or n-propoxy analogs [2]. While not directly tested on a 3-nitropyridine scaffold, this class-level observation suggests that the cyclopropoxy group in 5-cyclopropoxy-2-methoxy-3-nitropyridine might confer advantageous lipophilic and metabolic properties for RXR-focused drug discovery.

Building Block for Nicotinic Acetylcholine Receptor Ligands

Cyclopropyl-substituted pyridines have been explored as selective α4β2-nicotinic acetylcholine receptor (nAChR) partial agonists with antidepressant profiles, where the cyclopropyl group contributed to receptor selectivity and metabolic stability [3]. This suggests that 5-cyclopropoxy-2-methoxy-3-nitropyridine could be a useful intermediate for constructing nAChR-targeted chemical probes, though its own biological activity has not been reported.

Application

Selection Property

Validation Focus

Antiviral candidate synthesis

3-nitropyridine scaffold reactivity

HBV/HIV target engagement and replication assays

RXR-focused drug discovery

Cyclopropoxy substitution profile

PPAR/RXR heterodimer activation assays

nAChR chemical probe synthesis

Cyclopropyl group impact on receptor selectivity

α4β2-nAChR binding and functional assays

• [1] Chinese Patent CN 00816056. Novel 3-nitropyridine derivatives and pharmaceutical compositions containing the same. Retrieved from http://www.xjishu.com/zhuanli/05/00816056.html View Source
• [2] Ohsawa F et al. Modification at the Lipophilic Domain of RXR Agonists Differentially Influences Activation of RXR Heterodimers. ACS Med Chem Lett. 2014. Pubmed ID: 24900241. View Source
• [3] Synthesis and Behavioral Studies of Chiral Cyclopropanes as Selective α4β2-Nicotinic Acetylcholine Receptor Partial Agonists Exhibiting an Antidepressant Profile. Part III. Johns Hopkins University. 2016. View Source